
A Researcher's Guide to Procuring High-Purity
4-Chlorobutanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorobutanamide

Cat. No.: B1293659 Get Quote

For researchers and scientists engaged in drug development and chemical synthesis, the

quality and purity of starting materials are paramount. 4-Chlorobutanamide (CAS No. 2455-

04-1), a key intermediate in various synthetic pathways, is no exception. This technical guide

provides an in-depth overview of reputable suppliers for high-purity 4-Chlorobutanamide and

outlines essential quality control methodologies to ensure the integrity of your research.

Reputable Suppliers and Product Specifications
Sourcing high-purity 4-Chlorobutanamide requires careful consideration of the supplier's

quality assurance practices. While several chemical suppliers list this compound, the level of

analytical data and guaranteed purity can vary significantly. Below is a comparative summary of

prominent suppliers.
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Supplier Product Name CAS Number
Molecular
Formula

Stated
Purity/Quality
Assurance

Simson Pharma

Limited

4-

Chlorobutanamid

e

2455-04-1 C4H8ClNO

Accompanied by

a Certificate of

Analysis (CoA)[1]

[2]

Smolecule

4-

Chlorobutanamid

e

2455-04-1 C4H8ClNO

In Stock;

Researchers

should inquire

about batch-

specific purity

data[3][4]

Sigma-Aldrich

4-

Chlorobutanamid

e

2455-04-1 C4H8ClNO

Buyer assumes

responsibility to

confirm product

identity and/or

purity; no

analytical data

collected by

Sigma-Aldrich for

this specific

product[5]

ChemBridge (via

Hit2Lead)

4-

chlorobutanamid

e

2455-04-1 Not specified

Researchers

should inquire

about available

analytical data

Key Considerations for Procurement:

Certificate of Analysis (CoA): Always request a batch-specific CoA from the supplier. As

offered by companies like Simson Pharma, a comprehensive CoA provides critical data on

purity (often determined by HPLC), identity (confirmed by methods like NMR and Mass

Spectrometry), and levels of any detected impurities.[1][2]
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Purity Specifications: For applications in drug development and sensitive chemical synthesis,

a purity of ≥95% is often the minimum acceptable threshold.[6] It is crucial to verify this with

the supplier.

Supplier Reputation: Established suppliers with a history of providing high-quality research

chemicals and transparent documentation are generally preferred.

Essential Quality Control Protocols for 4-
Chlorobutanamide
For critical research applications, independent verification of purity and identity is

recommended, especially when a comprehensive CoA is not provided. The following

experimental protocols outline standard analytical methods for the quality control of 4-
Chlorobutanamide.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of a 4-Chlorobutanamide sample by separating it from

potential impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column is suitable for this polar compound.

Mobile Phase: A gradient of water and acetonitrile (or methanol), both containing a small

amount of formic acid to improve peak shape.

Sample Preparation: Accurately weigh and dissolve a small amount of the 4-
Chlorobutanamide sample in the initial mobile phase composition.

Injection and Analysis: Inject a known volume of the sample solution onto the column and

run the gradient program. The purity is determined by the area percentage of the main peak

in the resulting chromatogram.[6]
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Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of 4-Chlorobutanamide.

Methodology:

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g.,

Deuterated Chloroform, CDCl3, or Deuterated Dimethyl Sulfoxide, DMSO-d6).

Analysis: Acquire both ¹H and ¹³C NMR spectra. The resulting spectra should be consistent

with the known chemical shifts and coupling constants for the protons and carbons in the 4-
Chlorobutanamide molecule.[6]

Molecular Weight Verification by Mass Spectrometry
(MS)
Objective: To confirm the molecular weight of 4-Chlorobutanamide.

Methodology:

Instrumentation: A mass spectrometer, which can be coupled with a gas chromatograph

(GC-MS) or a liquid chromatograph (LC-MS).

Ionization Method: Electron Ionization (EI) or Electrospray Ionization (ESI) can be used.

Analysis: The mass spectrum should display a molecular ion peak corresponding to the

molecular weight of 4-Chlorobutanamide (121.57 g/mol ).[6]

Visualizing the Procurement and Quality Control
Workflow
To aid researchers in navigating the process of acquiring and verifying high-purity chemicals,

the following diagrams illustrate the key decision points and experimental workflows.
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Figure 1: A logical workflow for the procurement of high-purity research chemicals.

Received 4-Chlorobutanamide
Sample

Purity Analysis
(HPLC)

Structural Confirmation
(¹H and ¹³C NMR)

Molecular Weight
Verification (MS)

Analyze and Compare
Data to Specifications

Does Compound Meet
Required Purity and Identity?

Qualified for
Research Use

Yes

Quarantine and Contact
Supplier

No

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1293659?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293659?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: An experimental workflow for the quality control of 4-Chlorobutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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